Cas no 1805580-29-3 (Methyl 3-(difluoromethyl)-5-fluoro-2-iodopyridine-6-carboxylate)

• Product Name: Methyl 3-(difluoromethyl)-5-fluoro-2-iodopyridine-6-carboxylate
• CAS No: 1805580-29-3
• MF: C₈H₅F₃INO₂
• MW: 331.03048491478
• CID: 4881827
• Update Time: 2025-10-23

Methyl 3-(difluoromethyl)-5-fluoro-2-iodopyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-5-fluoro-2-iodopyridine-6-carboxylate

• Inchi： 1S/C8H5F3INO2/c1-15-8(14)5-4(9)2-3(6(10)11)7(12)13-5/h2,6H,1H3
• InChI Key： HTEXUKQXCQYUJH-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C=C(C(C(=O)OC)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(difluoromethyl)-5-fluoro-2-iodopyridine-6-carboxylate

Recent Advances in the Application of Methyl 3-(difluoromethyl)-5-fluoro-2-iodopyridine-6-carboxylate (CAS: 1805580-29-3) in Chemical Biology and Pharmaceutical Research

Methyl 3-(difluoromethyl)-5-fluoro-2-iodopyridine-6-carboxylate (CAS: 1805580-29-3) has emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its utility in constructing complex heterocyclic frameworks, owing to its unique reactivity profile conferred by the difluoromethyl and iodo substituents. This compound serves as a versatile building block for Suzuki-Miyaura and other cross-coupling reactions, enabling efficient access to structurally diverse pyridine derivatives with potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's pivotal role in synthesizing next-generation kinase inhibitors. Researchers utilized Methyl 3-(difluoromethyl)-5-fluoro-2-iodopyridine-6-carboxylate as a precursor to develop potent and selective JAK3 inhibitors, achieving significant improvements in both potency (IC50 values in the low nanomolar range) and metabolic stability compared to previous generations of inhibitors. The difluoromethyl group was particularly crucial for enhancing membrane permeability and modulating the compound's electronic properties.

In the agrochemical sector, patent applications from major agricultural companies have disclosed novel fungicides derived from this pyridine derivative. The presence of both fluorine and iodine atoms allows for strategic functionalization, creating compounds with improved systemic movement in plants and enhanced binding to fungal cytochrome P450 enzymes. Field trials of these derivatives have shown remarkable efficacy against resistant strains of Botrytis cinerea and Fusarium species, with some candidates demonstrating protective effects at application rates as low as 50 g/ha.

Recent synthetic methodology developments have expanded the utility of 1805580-29-3 in metal-catalyzed transformations. A breakthrough reported in ACS Catalysis (2024) described a palladium/norbornene cooperative catalysis system that enables sequential C-H functionalization of the pyridine core. This approach permits the rapid assembly of highly substituted pyridine scaffolds that were previously inaccessible, opening new avenues for drug discovery programs targeting protein-protein interactions.

The compound's stability profile has been extensively characterized in recent pharmaceutical development studies. Accelerated stability testing under ICH guidelines revealed excellent thermal stability (decomposition temperature >180°C) and satisfactory photostability, making it suitable for long-term storage and industrial-scale processing. These properties, combined with its commercial availability in high purity (>98%), have contributed to its growing adoption as a preferred intermediate in medicinal chemistry campaigns.

Looking forward, the unique structural features of Methyl 3-(difluoromethyl)-5-fluoro-2-iodopyridine-6-carboxylate position it as a valuable tool for addressing current challenges in drug development, particularly in the design of compounds that combine potency with favorable ADME properties. Ongoing research is exploring its application in PROTAC development and as a fluorine-containing bioisostere in lead optimization programs, suggesting its continued relevance in cutting-edge pharmaceutical research.